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Compound of Interest

(2-

Compound Name: Hydroxyethyl)tripropylammonium
chloride

CAS No.: 96311-53-4

Cat. No.: B3059274

Get Quote

Executive Summary & Technical Profile[1]

(2-Hydroxyethyl)tripropylammonium chloride (CAS: 96311-53-4), often abbreviated as

, IS @ quaternary ammonium salt distinguished by its asymmetry. Unlike its trimethyl analog
(Choline Chloride), the steric bulk of the three propyl chains disrupts crystal lattice packing,
frequently rendering it a Room Temperature lonic Liquid (RTIL) or a low-melting hygroscopic
solid.

Its primary utility lies in Deep Eutectic Solvents (DES), cellulose dissolution, and
electrochemical applications. However, its efficacy is strictly governed by its water content. The
presence of moisture does not merely dilute the compound; it fundamentally alters its
physicochemical properties—specifically viscosity, conductivity, and electrochemical window—
rendering experimental data irreproducible.
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hysicochemical Profile[21[21[41[5][6][7]

Property Description Critical Implication
) Viscous liquid or waxy solid Phase changes often indicate
Physical State )
(Temp. dependent) water absorption.
o Absorbs atmospheric moisture
Hygroscopicity Extreme

within seconds.

Risk of Hofmann elimination or

Thermal Stability Stable < 120°C reverse Menschutkin reaction
at high T.
N Water, Ethanol, Polar Aprotic Incompatible with non-polar
Solubility
Solvents solvents (Hexane, Toluene).

Potential precursor for HCI

) o Chloride ( generation in acidic/moist
Anion Reactivity

) environments; corrosive to
304SS.

Safety & Hazard Mitigation (HSE)

While generally less volatile than neutral organic solvents, this compound presents specific
contact hazards.

o Skin/Eye Interaction: Classified as a Skin Irritant (H315) and Eye Irritant (H319).[1] The ionic
nature allows it to disrupt cell membrane potentials, leading to irritation that may be delayed.

¢ Inhalation: Mist or dust (if solidified) causes respiratory irritation (H335).

o Thermal Decomposition: Upon heating >150°C, it may release Tripropylamine (toxic, fishy
odor) and Chloroethanol or Hydrogen Chloride.

Emergency Response Protocol

o Skin Contact: Wash with copious water for 15 minutes. Do not use organic solvents
(ethanol/DMSO) to wipe skin, as this may increase transdermal absorption.
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o Spill Management: Do not use metal tools (corrosion risk). Adsorb with vermiculite or sand.
Dispose of as halogenated organic waste.

Storage Protocol: The "Dry Chain"

The integrity of (2-Hydroxyethyl)tripropylammonium chloride is entirely dependent on the
exclusion of water. A "Dry Chain" of custody must be established from the moment the vendor
seal is broken.

Storage Hierarchy

e Primary Storage (Long-Term): Glovebox under Argon (
ppm).
e Secondary Storage (Working Aliquots): Vacuum Desiccator with active

or Indicating Silica Gel.

» Forbidden Storage: Standard laboratory shelving, cold rooms (condensation risk upon
opening), or near strong oxidizers.

Visualizing the Storage Workflow
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Figure 1: The "Dry Chain" workflow ensures the compound is never exposed to ambient
humidity during transfer.

Handling & Preparation Protocols
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Protocol A: Weighing and Transfer (Glovebox Method -
Preferred)

Use this method for electrochemical studies or precise synthesis.

Equilibration: Bring the container into the antechamber. Cycle vacuum/refill (Ar) at least 3
times.

Tools: Use plastic or PTFE-coated spatulas. Avoid stainless steel 304, as the chloride ion
can induce pitting corrosion if left in contact with moisture.

Weighing: Weigh directly into the reaction vessel. Do not use weighing boats (transfer losses
are high due to viscosity/stickiness).

Sealing: Cap the reaction vessel (Septum/Schlenk cap) inside the glovebox before bringing it
out.

Protocol B: Benchtop Handling (Schlenk Line Method)

Use this method if a glovebox is unavailable.

Purge: Connect the receiving flask to a Schlenk line and flame-dry under vacuum; backfill
with Argon.

Positive Pressure: Open the source container only under a strong stream of inert gas (cone
of Nitrogen).

Rapid Transfer: Quickly transfer the required amount.

o Note: If the compound has solidified into a hard cake, do not chip it with a metal chisel.
Gently warm the container (40-50°C) to soften or liquefy it for pouring.

Drying (Crucial Step): Once in the reaction flask, apply high vacuum (< 0.1 mbar) at 60°C for
4-6 hours to remove surface moisture absorbed during the brief transfer.

Quality Control & Self-Validation
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You cannot assume the purity of a hygroscopic quaternary salt based on the label alone. You
must validate the state of the material before critical use.

The Water Content Check (Karl Fischer)

The most common failure mode is "Wet Salt.”

» Method: Coulometric Karl Fischer Titration.

e Solvent System: Methanol/Formamide (to ensure solubility).
o Acceptance Criteria:

o Electrochemical Grade: < 50 ppm

o Synthesis Grade: < 500 ppm

The Degradation Check ( NMR)

Overheating or long-term storage can lead to degradation.
e Solvent:

or DMSO-

» Diagnostic Signals:
o Look for a triplet at

ppm (terminal methyl of propyl group).

o Red Flag: Appearance of sharp singlets or new multiplet patterns indicating free amine
(Tripropylamine) or hydrolysis products.
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o Stoichiometry Check: Integrate the

protons relative to the propyl

. A deviation implies loss of the hydroxyethyl arm or presence of impurities.

Viscosity as a Quick Indicator

Pure (2-Hydroxyethyl)tripropylammonium chloride is highly viscous.
e Test: Invert the vial.

o Observation: If the liquid flows like water or standard organic solvents, it has likely absorbed
significant atmospheric moisture (>5 wt%). Redry immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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